Cas no 1805053-42-2 (Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate
• CAS No: 1805053-42-2
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4944183
• Update Time: 2025-05-26

Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-11(20)5-9-7(6-19)3-8(22-13(16,17)18)4-10(9)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： XTXXVQKXFHVJMO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1805053-42-2): A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1805053-42-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular formula of Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate is C₁₂H₇ClF₃N₂O₃, reflecting its complex composition. The presence of multiple fluorine atoms, a cyano group, and a trifluoromethoxy group contributes to its distinctive chemical properties. These features not only influence its reactivity but also enhance its potential as a building block in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and prolonged duration of action. Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate, with its extensive fluorine content, aligns well with this trend, making it a valuable asset in drug discovery pipelines.

The synthesis of Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate involves multi-step organic reactions, typically requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer therapies. The cyano group and trifluoromethoxy moiety are particularly noteworthy, as they have been shown to modulate biological pathways by influencing enzyme activity and receptor binding.

Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing the efficacy of small-molecule drugs. For instance, derivatives of Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate have demonstrated promising results in preclinical trials for their ability to inhibit key enzymes involved in cancer progression. These findings underscore the importance of further investigating this compound's pharmacological profile.

The structural versatility of Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate also makes it a valuable intermediate in the synthesis of more complex molecules. Its phenylacetic acid backbone provides a scaffold for further functionalization, allowing chemists to tailor properties such as solubility and metabolic stability. This adaptability is crucial for developing drugs that can be effectively delivered and utilized by the body.

In conclusion, Ethyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1805053-42-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a key compound for future research. As scientific understanding continues to evolve, it is likely that new uses and innovations will emerge, further solidifying its importance in the field.